Superior Ionic Conductivity and Lower Viscosity of Dicyanamide ILs vs. TFSI Counterparts
Ionic liquids based on the dicyanamide (DCA) anion consistently exhibit significantly lower viscosity and higher ionic conductivity than those based on the widely used bis(trifluoromethanesulfonyl)imide (TFSI) anion. In a study of sulfonium-based ILs, the DCA variant demonstrated more than a four-fold increase in conductivity (24.51 mS·cm⁻¹) compared to its TFSI counterpart (5.73 mS·cm⁻¹) at 25 °C [1]. This is a consistent class-level trend observed across multiple cation families, where DCA-based ILs are noted for their 'exceptionally low viscosities and high conductivities' compared to TFSI [2][3]. This difference is attributed to the smaller, planar structure of the DCA anion, which facilitates greater ion mobility.
| Evidence Dimension | Ionic Conductivity at 25 °C |
|---|---|
| Target Compound Data | 24.51 mS·cm⁻¹ |
| Comparator Or Baseline | [Sulfonium][TFSI] (5.73 mS·cm⁻¹) |
| Quantified Difference | DCA-based IL conductivity is 4.3x higher than TFSI-based IL. |
| Conditions | Neat ionic liquids at 25 °C. |
Why This Matters
This translates directly to higher power density and faster charge/discharge rates in electrochemical devices, making DCA a superior choice for high-performance battery and supercapacitor electrolytes.
- [1] Fang, S., et al. (2017). Eutectic Ionic Liquids for Lithium Batteries. Journal of The Electrochemical Society, 164(7), A1651. View Source
- [2] Yoon, H., Lane, G. H., Shekibi, Y., Howlett, P. C., Forsyth, M., Best, A. S., & MacFarlane, D. R. (2013). Lithium electrochemistry and cycling behaviour of ionic liquids using dicyanamide anion. Energy & Environmental Science, 6(3), 979-986. View Source
- [3] Deng, M. J., Chen, P. Y., Leong, T. I., Sun, I. W., Chang, J. K., & Tsai, W. T. (2008). Dicyanamide anion based ionic liquids for electrodeposition of metals. Electrochemistry Communications, 10(2), 213-216. View Source
